Cas no 2229122-53-4 (tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ylcarbamate
• CAS No: 2229122-53-4
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6264850
• PubChem ID: 165676462
• Update Time: 2025-05-25

tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ylcarbamate
• EN300-1884670
• 2229122-53-4
• tert-butyl N-[1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-yl]carbamate

• Inchi： 1S/C13H24N4O2/c1-5-17-11(6-7-15-17)8-10(9-14)16-12(18)19-13(2,3)4/h6-7,10H,5,8-9,14H2,1-4H3,(H,16,18)
• InChI Key： WWVMQKGTBKULSS-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1=CC=NN1CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-amino-3-(1-ethyl-1H-pyrazol-5-yl)propan-2-ylcarbamate, identified by the CAS number CAS No. 2229122534, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrazole ring, an amino group, and a tert-butyl carbamate moiety. The combination of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and agrochemicals. The pyrazole ring, a five-membered aromatic heterocycle, is known for its stability and ability to form hydrogen bonds, making it an attractive scaffold for designing bioactive molecules. In the case of tert-butyl N-amino-propan-carbamate, the pyrazole moiety is further substituted with an ethyl group at position 1, enhancing its electronic properties and potentially improving its pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazole ring followed by functionalization with the amino and tert-butyl carbamate groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the pyrazole backbone.

In terms of applications, tert-butyl N-amino-propan-carbamate has shown promise in the development of herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation has made it a candidate for agricultural chemicals. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, opening avenues for its use in pharmaceuticals.

The toxicity profile of this compound has been evaluated in several recent studies. Acute toxicity tests indicate that it has a relatively low toxicity profile when administered at recommended doses. However, chronic exposure studies are still ongoing to fully understand its long-term effects on human health and the environment.

In conclusion, tert-butyl N-amino-propan-< strong >carbamate strong > represents a valuable addition to the arsenal of organic compounds with potential applications in agriculture and medicine. Ongoing research continues to explore its full potential, leveraging advancements in synthetic chemistry and bioassay techniques to unlock new possibilities.